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Compound Name: 5-Bromoisophthalonitrile

Cat. No.: B065692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromoisophthalonitrile is a versatile aromatic building block characterized by a benzene

ring substituted with a bromine atom and two nitrile groups at positions 1, 3, and 5,

respectively. Its unique electronic and structural properties make it a valuable intermediate in

the synthesis of a variety of complex organic molecules, including pharmaceuticals and,

notably, agrochemicals.[1] The presence of multiple reactive sites—the bromine atom

amenable to cross-coupling reactions and the two nitrile groups that can undergo cyclization

and other transformations—allows for the construction of diverse heterocyclic scaffolds, which

are often the core of modern pesticides.

This document provides detailed application notes and experimental protocols for the utilization

of 5-Bromoisophthalonitrile in the synthesis of key agrochemical intermediates, with a focus

on the pathway towards potent insecticides like chlorantraniliprole and cyantraniliprole.

Application in the Synthesis of Diamide Insecticides
5-Bromoisophthalonitrile serves as a key starting material for the synthesis of the pyrazole

carboxylic acid core of the highly effective diamide class of insecticides, which includes

chlorantraniliprole and cyantraniliprole. These insecticides act as ryanodine receptor
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modulators, disrupting calcium regulation in insects and leading to paralysis and death. The

core structure required for this activity is a substituted pyrazole ring.

A proposed synthetic strategy leverages 5-Bromoisophthalonitrile to construct the essential

3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid intermediate. This multi-step

synthesis involves the formation of a pyrazole ring from the dinitrile functionality, followed by N-

arylation and functional group manipulations.

Synthetic Pathway Overview
The logical workflow for the conversion of 5-Bromoisophthalonitrile to the key pyrazole

intermediate and subsequently to the final agrochemical is outlined below.
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5-Bromoisophthalonitrile

5-Bromo-3-cyanobenzoic Acid

Selective Hydrolysis

5-Bromo-3-cyanobenzoyl Chloride

Chlorination

3-Bromo-5-(5-hydroxy-1H-pyrazol-3-yl)benzonitrile

Condensation with Hydrazine

3-Bromo-5-(1H-pyrazol-5-yl)benzonitrile

Reduction/Functionalization

3-Bromo-1-(3-chloro-2-pyridinyl)-5-(1H-pyrazol-5-yl)benzonitrile

N-Arylation

3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carbonitrile

Isomerization (if necessary)

3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic Acid

Hydrolysis

Chlorantraniliprole / Cyantraniliprole

Amide Coupling
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Starting Material Key Intermediate Synthesis Core Agrochemical Intermediate Final Product Class

5-Bromoisophthalonitrile C₈H₃BrN₂ 5-Bromo-3-cyanobenzoic Acid C₈H₄BrNO₂

Selective
Hydrolysis 5-Bromo-3-cyanobenzoyl Chloride C₈H₄BrClNOChlorination 3-Bromo-5-(1H-pyrazol-3-yl)benzonitrile C₁₀H₆BrN₅

Pyrazole
Formation 3-Bromo-5-(1-(3-chloro-2-pyridinyl)-1H-pyrazol-3-yl)benzonitrile C₁₅H₇BrCl₂N₅

N-Arylation 3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic Acid C₁₀H₅BrClN₃O₂
Hydrolysis Diamide InsecticidesAmide Coupling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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